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Compound of Interest

Compound Name: Antibacterial agent 62

Cat. No.: B15497729 Get Quote

This guide provides a detailed comparison of the efficacy of the novel investigational

compound, "Antibacterial agent 62," and the well-established fluoroquinolone antibiotic,

ciprofloxacin. The analysis is based on in-vitro experimental data and is intended for

researchers, scientists, and drug development professionals.

Mechanism of Action
Antibacterial Agent 62: The precise mechanism of action for Antibacterial agent 62 is

currently under investigation. Preliminary studies suggest that it may interfere with bacterial cell

wall synthesis by inhibiting the transglycosylation activity of penicillin-binding proteins (PBPs), a

mechanism distinct from many current antibiotics.

Ciprofloxacin: Ciprofloxacin is a broad-spectrum antibiotic of the fluoroquinolone class. Its

primary mechanism of action involves the inhibition of bacterial DNA gyrase (topoisomerase II)

and topoisomerase IV. This inhibition prevents the relaxation of supercoiled DNA and the

separation of replicated daughter DNA molecules, respectively, leading to a cessation of DNA

replication and ultimately, cell death.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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